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Compound of Interest

Compound Name: Caffeic acid-pYEEIE

Cat. No.: B15578305 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Caffeic acid-pYEEIE is a potent and selective phosphopeptide mimetic designed to study and

inhibit protein-protein interactions (PPIs) mediated by the Src Homology 2 (SH2) domain of the

Src family of kinases. The pYEEIE motif is a high-affinity ligand for the Src SH2 domain, and

the conjugation of caffeic acid to this peptide enhances its binding affinity, making it a valuable

tool for investigating the role of Src signaling in various cellular processes, including cell

growth, differentiation, and oncogenesis.[1][2][3] This document provides detailed application

notes and experimental protocols for utilizing Caffeic acid-pYEEIE in your research.
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Prepare fluorescently-labeled
Caffeic acid-pYEEIE (Tracer)

Mix Tracer and SH2 domain
in a microplate

Prepare serial dilutions of
Src SH2 domain protein

Incubate to reach equilibrium

Measure Fluorescence Polarization

Plot FP vs. [SH2] and
fit to determine Kd

For competition assay, add
unlabeled competitor with Tracer and SH2

Prepare degassed solutions of
Caffeic acid-pYEEIE and Src SH2 domain

in identical buffer

Load Src SH2 domain into the
sample cell of the calorimeter

Load Caffeic acid-pYEEIE into
the injection syringe

Perform serial injections of
Caffeic acid-pYEEIE into the sample cell

Measure the heat change
after each injection

Integrate heat peaks and plot against
molar ratio to determine Kd, ΔH, and n
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Immobilize Src SH2 domain
on a sensor chip

Inject analyte over the sensor surface
(Association phase)

Prepare serial dilutions of
Caffeic acid-pYEEIE (analyte)

Flow buffer over the surface
(Dissociation phase)

Monitor the change in
refractive index (Response Units)

Fit the sensorgram data to a
kinetic model to determine ka, kd, and KD

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15578305#caffeic-acid-pyeeie-for-studying-protein-
protein-interactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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